Cas no 899961-13-8 (4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide)

4-(Benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide is a specialized sulfonamide derivative with a tetrahydrobenzothiazole moiety, offering potential utility in medicinal chemistry and pharmaceutical research. Its structural features, including the benzenesulfonyl group and the tetrahydrobenzothiazole core, suggest possible applications as a bioactive scaffold or intermediate in drug development. The compound’s hybrid architecture may confer selectivity in targeting specific biological pathways, particularly in neurological or metabolic disorders. Its synthetic versatility allows for further functionalization, making it a valuable candidate for structure-activity relationship studies. Rigorous purity and stability under standard conditions ensure reliability for research applications.

4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide structure

899961-13-8 structure

Product Name:4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide

CAS No:899961-13-8

MF:C₁₈H₂₂N₂O₃S₂

MW:378.508882045746

CID:5489425

Update Time:2025-06-25

4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

- 4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide
- Inchi： 1S/C18H22N2O3S2/c1-13-9-10-15-16(12-13)24-18(19-15)20-17(21)8-5-11-25(22,23)14-6-3-2-4-7-14/h2-4,6-7,13H,5,8-12H2,1H3,(H,19,20,21)
- InChI Key： CKHLSYMJOMOEIX-UHFFFAOYSA-N
- SMILES： C(NC1=NC2CCC(C)CC=2S1)(=O)CCCS(C1=CC=CC=C1)(=O)=O

4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2814-0381-2μmol	4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide	899961-13-8	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2814-0381-5μmol	4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide	899961-13-8	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2814-0381-10μmol	4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide	899961-13-8	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2814-0381-20μmol	4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide	899961-13-8	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2814-0381-1mg	4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide	899961-13-8	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2814-0381-2mg	4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide	899961-13-8	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2814-0381-3mg	4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide	899961-13-8	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2814-0381-4mg	4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide	899961-13-8	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2814-0381-5mg	4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide	899961-13-8	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2814-0381-10mg	4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide	899961-13-8	90%+	10mg	$118.5	2023-05-16

4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide Related Literature

1. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210

Additional information on 4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide

4-(Benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide: A Comprehensive Overview

The compound with CAS No 899961-13-8, commonly referred to as 4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, biological applications, and recent advancements in research.

Chemical Structure and Properties

The molecular structure of 4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide is characterized by a benzene ring attached to a sulfonyl group and a tetrahydrobenzothiazole moiety. The presence of these functional groups contributes to its versatility in chemical reactions and biological interactions. The sulfonyl group is known for its strong electron-withdrawing properties, which can enhance the reactivity of the molecule in certain contexts. Additionally, the tetrahydrobenzothiazole ring system provides structural rigidity and potential sites for further functionalization.

Recent studies have highlighted the importance of such structures in drug design. For instance, researchers have explored the role of benzothiazole derivatives in modulating enzyme activity and cellular signaling pathways. These findings suggest that 4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide could serve as a lead compound for developing novel therapeutic agents.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzothiazole derivative. Recent advancements in synthetic chemistry have enabled more efficient routes to construct such complex molecules. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high yields.

Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the molecular structure of 4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide. These methods provide critical insights into the molecule's purity and stability under various conditions.

Biological Activity and Applications

One of the most exciting aspects of this compound is its potential biological activity. Preliminary studies indicate that 4-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide exhibits significant anti-inflammatory properties. This makes it a promising candidate for the development of drugs targeting inflammatory diseases such as arthritis or cardiovascular disorders.

Moreover, recent research has explored its role as an inhibitor of key enzymes involved in cancer progression. The ability to modulate enzyme activity suggests that this compound could play a role in anticancer therapy. Ongoing studies are focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects.

Future Directions and Research Opportunities

The future of 4-(benzenesulfonyl)-N-(6-methyl-4,5